Cas no 28823-41-8 (2,4-Hexadiene,2-methyl-)

• Product Name: 2,4-Hexadiene,2-methyl-
• CAS No: 28823-41-8
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 239987
• PubChem ID: 520396
• Update Time: 2025-04-19

2,4-Hexadiene,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiene,2-methyl-
• 2-Methyl-2,4-hexadiene
• 1,1,4-trimethyl-1,3-butadiene
• 2-Methylhexa-2,4-diene
• 28823-41-8
• DTXSID30871361

• Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h4-6H,1-3H3
• InChI Key： PRTJSZPCEHPORP-UHFFFAOYSA-N
• SMILES： C(/C)(\C)=C/C=CC

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Density: 0.7411
• Melting Point: -74.2°C
• Boiling Point: 121.55°C
• Flash Point: 1.364°C
• Refractive Index: 1.4349 (estimate)
• PSA: 0